Cas no 4682-50-2 (Trichothec-9-en-4-ol, 12,13-epoxy-, Acetate)

• Product Name: Trichothec-9-en-4-ol, 12,13-epoxy-, Acetate
• CAS No: 4682-50-2
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 1517803
• PubChem ID: 20806
• Update Time: 2025-04-21

Trichothec-9-en-4-ol, 12,13-epoxy-, Acetate Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-en-4-ol, 12,13-epoxy-, Acetate
• Trichodermin
• WG 696
• Trichoderonin
• B-4-0-acetate -12,13-epoxytrichothec-9-en-4-ol
• WF22557W91
• [(2S)-trimethylspiro[[?]-2,2'-oxirane]yl] acetate
• Q256431
• Trichothec-9-en-4-ol, 12,13-epoxy-, acetate, (4.beta.)-
• DTXSID701017605
• NSC267033
• 4beta-aceoxy-12,13-epoxytrichothec-9-ene
• 12,13-Epoxytrichothec-9-en-4-ol acetate
• [(1S,2R,7R,9R,11R,12S)-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] acetate
• NSC 267033
• Trichothec-9-en-4-ol, 12,13-epoxy-, acetate, (4beta)-
• NSC-73846
• 4682-50-2
• ND 8
• TRICHODERMIN [MI]
• NSC 73846
• WG-696
• NSC-267033
• Trichothec-9-en-4beta-ol, 12,13-epoxy-, acetate
• NSC73846
• CHEMBL4463552
• UNII-WF22557W91
• SMR001559826
• Trichothec-9-en-4.beta.-ol, 12,13-epoxy-,, acetate
• MLSMR
• MLS002693885
• NSC790706
• NSC-790706

• Inchi： 1S/C17H24O4/c1-10-5-6-15(3)12(7-10)21-14-8-13(20-11(2)18)16(15,4)17(14)9-19-17/h7,12-14H,5-6,8-9H2,1-4H3/t12-,13-,14-,15+,16-,17+/m1/s1
• InChI Key： HNEGCRMUYSKRRR-IKIFYQGPSA-N
• SMILES： O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(C)CCC(C)=C[C@H]2O1)OC(C)=O

Computed Properties

• Exact Mass: 292.16700
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Melting Point: 46°, 58-60° (Colvin)
• Boiling Point: bp0.05 110-112°
• PSA: 48.06000
• LogP: 2.61090
• Specific Rotation: D20 -11° (c = 1 in chloroform)

Trichothec-9-en-4-ol, 12,13-epoxy-, Acetate Security Information

• Toxicity：LD50 in mice (mg/kg): 500-1000 s.c.; >1000 orally (NL 302527)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes